Cas no 117569-75-2 (Methyl 2-(benzylthio)nicotinate)

• Product Name: Methyl 2-(benzylthio)nicotinate
• CAS No: 117569-75-2
• MF: C₁₄H₁₃NO₂S
• MW: 259.32352232933
• CID: 2109212
• Update Time: 2023-08-04

Methyl 2-(benzylthio)nicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(benzylthio)nicotinate
• methyl 2-(benzylsulfanyl)nicotinate
• MLS000546700
• HMS2381H24
• SMR000114630
• Methyl 2-(Benzylthio)-3-pyridinecarboxylate, AldrichCPR
• Methyl 2-(benzylthio)nicotinate

• Inchi： 1S/C14H13NO2S/c1-17-14(16)12-8-5-9-15-13(12)18-10-11-6-3-2-4-7-11/h2-9H,10H2,1H3
• InChI Key： CGLOBYLTIKHPJM-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)OC)=CC=CN=1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 267
• XLogP3: 3
• Topological Polar Surface Area: 64.5